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Introduction

Robinlin is a novel bioactive homo-monoterpene that has been isolated from the ethanolic
extracts of Robinia pseudoacacia L. (Fabaceae).[1][2] Its discovery has prompted interest in its
potential pharmacological activities. These application notes provide a summary of the current
understanding of Robinlin's bioactivity and offer protocols for its further investigation.

A critical finding from initial studies is that while Robinlin demonstrates potent bioactivity in the
brine shrimp lethality test (BST), it has not been found to be significantly cytotoxic to human
solid tumor cell lines.[2] This suggests that its biological effects may not be directly related to
inducing cancer cell death, but could involve other pharmacological actions.

It is also important to distinguish Robinlin from "Robinin," a flavonoid with a similar name,
which has demonstrated anti-cancer properties. This document will address both compounds to
clarify their distinct biological activities.

Data Presentation: Bioactivity of Robinlin and
Robinin

The following tables summarize the available data on the bioactivity of Robinlin and the anti-
cancer effects of the similarly named flavonoid, Robinin.
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Table 1: Summary of Robinlin Bioactivity

Compound Test System Result Implication Reference
Suggests
Brine Shrimp general
Robinlin Lethality Test Strong Bioactivity  biological activity,  [1][2]
(BST) but not specific

to cancer cells.

Indicates a lack

of direct anti-

o Human Solid Not Significantly o
Robinlin ] ] cancer cell killing  [2]
Tumor Cell Lines  Cytotoxic )
effect in the
tested lines.
Table 2: Summary of Robinin Anti-Cancer Activity
. Observed

Compound Cancer Type Cell Line(s) Reference
Effects
Inhibits cell

proliferation,

o Pancreatic Not specified in migration, and
Robinin [3]
Cancer abstract attenuates EMT
and
inflammation.
Inhibits
o Non-Small Cell proliferation and
Robinin A549 i [4]
Lung Cancer triggers
apoptosis.
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Caption: Bioactivity profile of Robinlin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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